N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-3-nitrobenzamide

• IUPAC Name: N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-3-nitrobenzamide
• InChI: InChI=1S/C15H9FN4O4/c16-11-6-4-9(5-7-11)14-18-19-15(24-14)17-13(21)10-2-1-3-12(8-10)20(22)23/h1-8H,(H,17,19,21)
• InChI Key: IIZXTDRKWVLPNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=NN=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C15H9FN4O4
• Molecular Weight: 328.25 g/mol

Description

N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-3-nitrobenzamide, also known as FNBA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FNBA is a derivative of benzamide that has been modified to enhance its biological activity.

Scientific Research Applications

Photophysical and Theoretical Study

A study investigated the interaction of a nitrobenzoxadiazole derivative with metal ions, demonstrating the compound's utility in understanding photophysical behaviors and interactions with biologically relevant metal ions. The research highlights the potential of nitrobenzoxadiazole-based systems in probing metal ion interactions in biological and environmental contexts, offering insights into the molecular mechanisms of these interactions through quantum mechanical calculations and fluorescence enhancement observations (Das et al., 2012).

Antimicrobial Applications

Another area of application involves the synthesis of triazole-oxadiazole compounds, which have shown significant antifungal and apoptotic activity against various Candida species. This research underscores the potential of oxadiazole derivatives in developing new antifungal agents with safe profiles for human use, revealing their mechanisms of action and confirming their non-toxicity against healthy cells (Çavușoğlu et al., 2018).

Fluorescence Sensing and Imaging

In biomedical research, nitrobenzoxadiazole derivatives have been utilized to develop fluorescent probes for detecting cysteine over glutathione and homocysteine in mitochondria, indicating oxidative stress in vivo. This application is particularly relevant in medical diagnostics and research, as it enables the selective detection of cysteine, a critical biomarker for oxidative stress, offering a non-invasive tool for monitoring cellular health and disease states (Yin et al., 2015).

Liquid Crystalline Materials

Research on mesogenic materials based on 1,3,4-oxadiazole with a nitro terminal group has explored the synthesis and characterization of new homologous series for applications in liquid crystal displays and other optical devices. The presence of a nitro group and an alkoxy terminal chain significantly influences the liquid crystalline properties of these compounds, demonstrating the role of specific functional groups in determining the mesophases and thermal stability of liquid crystalline materials (Abboud et al., 2017).